(E)-[(2-methoxyphenyl)methylidene]amino 4-nitrobenzoate

• IUPAC Name: [(E)-(2-methoxyphenyl)methylideneamino] 4-nitrobenzoate
• InChI: InChI=1S/C15H12N2O5/c1-21-14-5-3-2-4-12(14)10-16-22-15(18)11-6-8-13(9-7-11)17(19)20/h2-10H,1H3/b16-10+
• InChI Key: WWECILJDTUOERZ-MHWRWJLKSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NOC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC=C1/C=N/OC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol
• CAS No.: 331460-37-8

Description

“(E)-[(2-methoxyphenyl)methylidene]amino 4-nitrobenzoate” is a chemical compound with the molecular formula C15H12N2O5. It has a molecular weight of 300.27.

Scientific Research Applications

Antibacterial and Antifungal Activity

Research indicates that certain imino-4-methoxyphenol thiazole derived Schiff bases, which are structurally related to (E)-[(2-methoxyphenyl)methylidene]amino 4-nitrobenzoate, exhibit moderate antibacterial and antifungal activities. These compounds, including variants like 3-(5-nitrothiazol-2-ylimino)methyl)-4-methoxyphenol, have been synthesized and tested against various bacterial and fungal species, showing promising results (Vinusha, Shivaprasad, Chandan, & Begum, 2015).

Photodynamic Therapy for Cancer

A study on zinc phthalocyanine compounds, which have structural similarities to this compound, demonstrated potential applications in photodynamic therapy for cancer treatment. These compounds, such as those substituted with Schiff base groups containing benzenesulfonamide derivatives, exhibit properties like high singlet oxygen quantum yield and good fluorescence, making them suitable for Type II photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis of Dyes

In the field of dye chemistry, N- (Amino-methoxybenzoyl) melamines, derived from compounds like 4-methoxy-3-nitrobenzoic anhydride and 2-methoxy-4-nitrobenzoic anhydride, have been synthesized for dye production. These compounds, closely related to this compound, have been used to create acid dyes with applications in coloring fabrics like cotton and rayon (Kitajima, Kadoya, Maeda, & Oshima, 1970).

Safety and Hazards

This compound has several safety precautions associated with it. For example, it should be kept away from heat/sparks/open flames/hot surfaces and should not be sprayed on an open flame or other ignition source. It should also be handled under inert gas and protected from moisture. If swallowed, inhaled, or if it comes into contact with the eyes or clothing, immediate medical attention should be sought.